Cas no 160172-46-3 (Vinyl tris(dimethylsiloxy)silane)

• Product Name: Vinyl tris(dimethylsiloxy)silane
• CAS No: 160172-46-3
• MF: C₈H₂₁O₃Si₄
• MW: 277.592546224594
• MDL: MFCD00271042
• CID: 65554
• PubChem ID: 11097960
• Update Time: 2025-04-18

Vinyl tris(dimethylsiloxy)silane Chemical and Physical Properties

Names and Identifiers

• Vinyl tris(dimethylsiloxy)silane
• 3-[(Dimethylsilyl)oxy]-3-ethenyl-1,1,5,5-tetramethyl-trisiloxane
• 4-[(dimethylsilyl)oxy]-4-ethenyl-2,6-dimethyl-3,5-dioxa-2,4,6-trisilaheptane
• Trisiloxane, 3-[(dimethylsilyl)oxy]-3-ethenyl-1,1,5,5-tetramethyl-
• SCHEMBL216536
• 160172-46-3
• AKOS015914699
• AKOS025311028
• A857254
• BS-42134
• MFCD00271042
• Vinyltris(dimethylsiloxy)silane
• FT-0737934

• MDL： MFCD00271042
• Inchi： 1S/C8H21O3Si4/c1-8-15(9-12(2)3,10-13(4)5)11-14(6)7/h8H,1H2,2-7H3
• InChI Key： QMYWTTZYMZXKNP-UHFFFAOYSA-N
• SMILES： [Si](C=C)(O[Si](C)C)(O[Si](C)C)O[Si](C)C |^1:4,8,12|

Computed Properties

• Exact Mass: 280.08000
• Monoisotopic Mass: 277.05677567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0,79 g/cm3
• Melting Point: <0°C
• Boiling Point: 204 ºC
• Flash Point: 77 ºC
• PSA: 27.69000
• LogP: 1.65050
• Vapor Pressure: No data available

Vinyl tris(dimethylsiloxy)silane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents